Cas no 2138509-09-6 (3-(2-methoxyacetyl)-1-oxaspiro4.4nonan-4-one)

• Product Name: 3-(2-methoxyacetyl)-1-oxaspiro4.4nonan-4-one
• CAS No: 2138509-09-6
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 5760434
• PubChem ID: 165484077
• Update Time: 2025-05-30

3-(2-methoxyacetyl)-1-oxaspiro4.4nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyacetyl)-1-oxaspiro[4.4]nonan-4-one
• EN300-1128062
• 2138509-09-6
• 3-(2-methoxyacetyl)-1-oxaspiro4.4nonan-4-one

• Inchi： 1S/C11H16O4/c1-14-7-9(12)8-6-15-11(10(8)13)4-2-3-5-11/h8H,2-7H2,1H3
• InChI Key： OVOQGIIEXMFLIA-UHFFFAOYSA-N
• SMILES： O1CC(C(COC)=O)C(C21CCCC2)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(2-methoxyacetyl)-1-oxaspiro4.4nonan-4-one

3-(2-Methoxyacetyl)-1-Oxaspiro[4.4]Nonan-4-One: A Comprehensive Overview

The compound 3-(2-methoxyacetyl)-1-oxaspiro[4.4]nonan-4-one, identified by the CAS registry number 2138509-09-6, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, an oxygen atom. The structure of this molecule includes a methoxyacetyl group attached to the third position of the spiro ring system, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to form complex three-dimensional structures that can interact with biological targets in unique ways. The 3-(2-methoxyacetyl)-1-oxaspiro[4.4]nonan-4-one structure has been found to exhibit interesting pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry.

One of the key areas of research involving this compound is its potential application in the development of new drug delivery systems. The spiro ring system provides a rigid framework that can be modified to enhance drug stability and bioavailability. Additionally, the methoxy group present in the molecule contributes to its lipophilicity, which is a critical factor in determining drug absorption and distribution within the body.

Another significant aspect of this compound is its role in synthetic chemistry. The synthesis of 3-(2-methoxyacetyl)-1-oxaspiro[4.4]nonan-4-one involves a series of carefully controlled reactions, including nucleophilic substitutions and cyclizations. Researchers have developed efficient methodologies to synthesize this compound, ensuring high yields and purity, which are essential for its use in both academic and industrial settings.

In terms of biological activity, recent studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This suggests that it could be a lead compound for the development of anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The environmental impact of 3-(2-methoxyacetyl)-1-oxaspiro[4.4]nonan-4-one has also been a topic of interest among researchers. Studies indicate that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 3-(2-methoxyacetyl)-1-oxaspiro[4.4]nonan-4-one (CAS No.: 2138509-09-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and biological research, positions it as a valuable asset in both academic and industrial contexts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative chemical and pharmaceutical solutions.